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Compound of Interest |

(+)-Tubocurarine chloride
Compound Name:
pentahydrate
CAS No.: 6989-98-6
Cat. No.: B1682562

Executive Safety Directive

WARNING: HIGH ACUTE TOXICITY (+)-Tubocurarine chloride pentahydrate is a potent
non-depolarizing neuromuscular blocker.[1] It acts as an antagonist at nicotinic acetylcholine
receptors.[1] Ingestion, inhalation of dust, or parenteral exposure (needlesticks) can cause
immediate respiratory paralysis and death.[1]

Core Operational Rule: This compound must never be disposed of via sanitary sewer systems
or standard trash.[1] Total thermal destruction (incineration) is the only validated method for
disposal.[1]

Chemical Profile & Hazard Identification

Verify your inventory against these parameters before handling.
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Parameter Specification

Chemical Name (+)-Tubocurarine chloride pentahydrate
CAS Number 6989-98-6

Molecular Formula C37H41CIN206[1][2][3] - HCI - 5H20
Hazard Class 6.1 (Toxic Substance)

UN Number UN 1544 (Alkaloids, solid, n.o.s.)
Signal Word DANGER

H301: Toxic if swallowed.[1][4] H330: Fatal if
inhaled (dust).[1]

Hazard Statements

Target Organs Respiratory System, Neuromuscular Junction

Personal Protective Equipment (PPE) & Engineering
Controls

Causality: The primary risk during disposal is the generation of airborne dust (solids) or
aerosolization (liquids), which can lead to systemic absorption via mucous membranes.[1]

o Respiratory Protection:
o Solids: Handling must occur inside a certified Chemical Fume Hood.[1]

o Spills/Outside Hood: Use a full-face respirator with P100 (HEPA) cartridges.[1] N95 masks
are insufficient for high-concentration powder spills.[1]

e Dermal Protection:
o Gloves: Double-gloving with Nitrile (minimum 0.11 mm thickness) is required.[1]
o Body: Lab coat with closed cuffs; Tyvek sleeves recommended for large quantities.

o Eye Protection:
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o Chemical splash goggles (ANSI Z87.1).[1] Face shields are required if pouring large liquid

volumes.[1]

Disposal Workflow: Decision Logic

Scientific Integrity: We utilize high-temperature incineration because chemical deactivation
(e.g., oxidation via bleach) is not universally validated for complex alkaloid salts and may yield
toxic byproducts.[1] Thermal destruction ensures the breakdown of the isoquinoline ring

structure.[1]

Diagram 1: Waste Stream Decision Matrix[1]
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Caption: Logical flow for segregating Tubocurarine waste streams to ensure compliant thermal

destruction.

Detailed Operational Protocols
Protocol A: Solid Waste (Powder/Residue)

Containment: Do not sweep dry powder.[1] If powder is loose, mist lightly with water to
suppress dust before collecting.[1]

Packaging: Place waste into a clear plastic bag (polyethylene), seal it, and place that bag
inside a rigid, wide-mouth HDPE container.

Solvent Rinse: Rinse the original empty reagent bottle with a combustible solvent (e.g.,
ethanol or acetone).[1]

Consolidation: Add the rinse solvent to your Liquid Waste stream (see below).[1] The rinsed
bottle can now be defaced and disposed of as glass waste (triple-rinse rule).[1]

Protocol B: Liquid Waste (Solutions)

Segregation:DO NOT mix with strong oxidizing agents (e.g., nitric acid, bleach) or reactive
metals.[1] This creates a risk of unpredictable exothermic reactions.[1]

Solvent Matrix: It is preferred to combine aqueous Tubocurarine solutions with a combustible
solvent waste stream (e.g., waste acetone/ethanol) if permitted by your facility's waste
profile.[1] This aids the incineration process.[1]

Labeling: Tag clearly as "Hazardous Waste - Toxic - Tubocurarine."[1]

Emergency Spill Response

Trustworthiness: A spill of this compound is a medical emergency risk due to the potential for

respiratory arrest if dust is inhaled.[1]

Diagram 2: Spill Response & Decontamination[1]

2. DON PPE 3. CONTROL 4. CLEANUP
16?::,?;—“%9?;?5;’2‘25 Resp: P100/N95 Cover with wet paper towels Scoop into bag Notisf.yFIinFgogf-fricer
Skin: Double Nitrile (Prevent Dust) Wash surface x3
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Caption: Immediate tactical response flow for Tubocurarine spills, prioritizing dust suppression.

Step-by-Step Spill Cleanup:

Evacuate: Remove personnel from the immediate area.
PPE Up: Don P100 respirator, goggles, and double gloves.[1]

Dampen: Gently cover the spill with paper towels soaked in water or a dilute detergent.[1] Do
not dry sweep.[1]

Collect: Scoop the wet material and towels into a heavy-duty plastic bag.

Wash: Clean the surface three times with soap and water.[1] Collect all wash water into the
hazardous waste container.[1]

Regulatory Compliance (USA/Global)

RCRA (USA): While Tubocurarine is not explicitly "P-listed" by name in 40 CFR 261.33, it
exhibits the characteristic of Toxicity.[1] It must be managed as a hazardous pharmaceutical
waste.[1]

DOT (Transport): It is regulated under Class 6.1 (Poison).[1][5] Shipping name: Alkaloids,
solid, n.o.s. (Tubocurarine chloride).[1][2][3][4][5][6][7][8]

Destruction Standard: The EPA requires incineration for organic toxicity characteristic wastes
to ensure the destruction of the carbon backbone.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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